Cas no 2165563-31-3 (tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2165563-31-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27
• MDL: MFCD31744073
• CID: 5470057
• PubChem ID: 97295074
• Update Time: 2026-03-10

tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• tert-butyl (7S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• (S)-tert-butyl 7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• SCHEMBL21590800
• tert-Butyl(7S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• BS-43334
• AT10638
• (7S)-2-Boc-7-hydroxy-5-oxa-2-azaspiro[3.4]octane
• CS-0311358
• 2165563-31-3

• MDL： MFCD31744073
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-6-11(7-12)4-8(13)5-15-11/h8,13H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： PWCXTAYTSYDZTN-QMMMGPOBSA-N
• SMILES： C1C2(C[C@H](O)CO2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2165563-31-3)

The compound tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2165563-31-3) is a highly specialized chiral spirocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the spiro[3.4]octane core and the tert-butyl carboxylate moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is its role as a building block for proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. These innovative therapeutic modalities are currently a hot topic in the pharmaceutical industry, as they offer a novel approach to degrading disease-causing proteins. The compound's chiral hydroxyl group and spirocyclic framework provide excellent opportunities for structural diversification, enabling the design of molecules with enhanced selectivity and potency.

In addition to its pharmaceutical applications, CAS No. 2165563-31-3 is also being explored in the field of asymmetric catalysis. The (S)-configuration of the hydroxyl group makes it a promising candidate for chiral ligand design, which is crucial for enantioselective synthesis. This aligns with the increasing demand for sustainable and efficient synthetic methods in the chemical industry, a trend driven by environmental concerns and regulatory pressures.

The synthesis of tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate typically involves multi-step organic transformations, including ring-closing reactions and stereoselective hydroxylation. These processes are often optimized for high yield and purity, as the compound's quality is critical for downstream applications. Recent advancements in flow chemistry and continuous manufacturing have further improved the scalability and reproducibility of its production, addressing the needs of industrial-scale applications.

From a commercial perspective, the demand for CAS No. 2165563-31-3 is expected to rise, driven by its versatility and the expanding pipeline of small-molecule therapeutics. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its appeal as a research chemical.

In summary, tert-butyl (S)-7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate represents a fascinating example of modern synthetic chemistry's capabilities. Its potential in drug discovery, catalysis, and materials science underscores its importance as a high-value intermediate. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing scientific and technological innovations.